Cas no 1882361-18-3 (benzyl N-(5-bromo-4-fluoro-2-methylphenyl)carbamate)

• Product Name: benzyl N-(5-bromo-4-fluoro-2-methylphenyl)carbamate
• CAS No: 1882361-18-3
• MF: C₁₅H₁₃BrFNO₂
• MW: 338.171626806259
• CID: 6316356
• PubChem ID: 130581100
• Update Time: 2025-05-23

benzyl N-(5-bromo-4-fluoro-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1882361-18-3
• benzyl N-(5-bromo-4-fluoro-2-methylphenyl)carbamate
• EN300-6301803

• Inchi： 1S/C15H13BrFNO2/c1-10-7-13(17)12(16)8-14(10)18-15(19)20-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： IQPDUKYUXMYFRU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C=1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 337.01137g/mol
• Monoisotopic Mass: 337.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(5-bromo-4-fluoro-2-methylphenyl)carbamate

Benzyl N-(5-Bromo-4-Fluoro-2-Methylphenyl)Carbamate: A Comprehensive Overview

Benzyl N-(5-bromo-4-fluoro-2-methylphenyl)carbamate, also known by its CAS number 1882361-18-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a substituted phenyl ring containing bromine, fluorine, and methyl substituents. The presence of these halogen atoms and the methyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in drug discovery and development.

The synthesis of benzyl N-(5-bromo-4-fluoro-2-methylphenyl)carbamate involves a series of well-defined chemical reactions, including nucleophilic substitution, aromatic substitution, and carbamate formation. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, ensuring its availability for research and commercial applications. The compound's stability under various conditions has been thoroughly investigated, with studies indicating that it maintains its integrity under mild to moderate thermal and chemical stress.

One of the most promising applications of benzyl N-(5-bromo-4-fluoro-2-methylphenyl)carbamate lies in its potential as a lead compound for the development of novel pharmaceutical agents. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various disease states. For instance, recent studies have demonstrated that this compound exhibits selective inhibitory activity against certain oncogenic kinases, suggesting its potential utility in anticancer therapy.

In addition to its pharmacological applications, benzyl N-(5-bromo-4-fluoro-2-methylphenyl)carbamate has also been employed as a versatile building block in organic synthesis. Its ability to undergo various functional group transformations makes it an invaluable intermediate in the construction of complex molecular architectures. For example, the bromine substituent can be readily replaced with other groups via nucleophilic aromatic substitution, enabling the creation of diverse derivatives with tailored properties.

The environmental impact of benzyl N-(5-bromo-4-fluoro-2-methylphenyl)carbamate has also been a topic of interest among researchers. Studies have assessed its biodegradability and toxicity profiles, with findings indicating that it exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term ecological effects and potential for bioaccumulation.

In conclusion, benzyl N-(5-bromo-4-fluoro-2-methylphenyl)carbamate is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with its versatile reactivity and promising biological activity, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.